Cas no 1895748-50-1 (7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride)

7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride structure
1895748-50-1 structure
Product Name:7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride
CAS No:1895748-50-1
MF:C7H12ClF2N
MW:183.62668800354
CID:4631107
PubChem ID:117045467
Update Time:2024-11-05

7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride
    • D73107
    • 1895748-50-1
    • CS-0058966
    • 7,7-difluoro-1-methyl-3-azabicyclo[4.1.0]heptane HCl
    • PS-19622
    • SY323664
    • MFCD31706355
    • 7,7-difluoro-1-methyl-3-azabicyclo[4.1.0]heptane;hydrochloride
    • Inchi: 1S/C7H11F2N.ClH/c1-6-4-10-3-2-5(6)7(6,8)9;/h5,10H,2-4H2,1H3;1H
    • InChI Key: UAQGXFASHBMEOD-UHFFFAOYSA-N
    • SMILES: C12(C)C(C1(F)F)CCNC2.[H]Cl

Computed Properties

  • Exact Mass: 183.0626334g/mol
  • Monoisotopic Mass: 183.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

7,7-Difluoro-1-methyl-3-azabicyclo[4.1.0]heptane hydrochloride Pricemore >>

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